3-fluoro-4-methoxy-N-(4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)benzenesulfonamide

• IUPAC Name: 3-fluoro-4-methoxy-N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C18H19FN2O4S/c1-12-5-6-13(10-16(12)21-9-3-4-18(21)22)20-26(23,24)14-7-8-17(25-2)15(19)11-14/h5-8,10-11,20H,3-4,9H2,1-2H3
• InChI Key: HPRQIPRIPPAJRW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NS(=O)(=O)C2=CC(=C(C=C2)OC)F)N3CCCC3=O
• Molecular Formula: C18H19FN2O4S
• Molecular Weight: 378.4 g/mol
• CAS No.: 942013-05-0

Description

3-fluoro-4-methoxy-N-(4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H19FN2O4S and its molecular weight is 378.42. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

One study discusses the synthesis and characterization of new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups for photodynamic therapy. These compounds exhibit promising properties as photosensitizers due to their good fluorescence, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, which are crucial for Type II mechanisms in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Crystal Structure Analysis

Another study focuses on the crystal structures of benzenesulfonamide derivatives, highlighting their supramolecular architecture controlled by various intermolecular interactions. This research provides insights into the structural aspects of these compounds, which can be crucial for designing drugs with optimized pharmacological properties (Rodrigues et al., 2015).

Cyclooxygenase-2 Inhibition

Research on 4-(4-cycloalkyl/aryl-oxazol-5-yl)benzenesulfonamide derivatives reveals their potential as selective cyclooxygenase-2 (COX-2) inhibitors. The introduction of a fluorine atom in these compounds preserves COX-2 potency and increases selectivity, offering insights into their therapeutic potential for conditions like rheumatoid arthritis and osteoarthritis (Hashimoto et al., 2002).

Fluorophore Development for Zinc Detection

A study on fluorophores for zinc(II) detection discusses the importance of specific fluorophores in studying intracellular Zn2+ levels. The research focuses on the synthesis and examination of fluorophores and their Zn2+ complexes, highlighting the role of electron-withdrawing substituents in enhancing fluorescence. This work contributes to the understanding of zinc's biological roles and its detection in biological systems (Kimber et al., 2001).